Cas no 142273-84-5 (3-methoxymethylphebylboronic acid)

• Product Name: 3-methoxymethylphebylboronic acid
• CAS No: 142273-84-5
• MF: C₈H₁₁BO₃
• MW: 165.982142686844
• MDL: MFCD03412069
• CID: 64718
• PubChem ID: 3825855
• Update Time: 2025-08-04

3-methoxymethylphebylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Methoxymethyl)phenyl)boronic acid
• 3-(Methoxymethyl)phenylboronic acid
• 3-Methoxymethylphenylboronic acid
• [3-(methoxymethyl)phenyl]boronic acid
• 3-methoxymethylphebylboronic acid
• FT-0605414
• (3-(Methoxymethyl)phenyl)boronicacid
• (3-(Methoxymethyl)phenyl)boronic acid;3-Methoxymethylphenylboronic acid
• SCHEMBL8528
• {3-[(methyloxy)methyl]phenyl}boronic acid
• CS-0176150
• AKOS004116557
• 3-methoxymethylphenylboronic acid, AldrichCPR
• 3-(Methoxymethyl)benzeneboronic acid
• Peonidinchloride
• 3-Methoxymethyl benzeneboronic acid
• DTXSID10396941
• EN300-1259728
• MFCD03412069
• PS-9447
• A807881
• I12235
• XOSGESMDNPVZKS-UHFFFAOYSA-N
• SY129263
• 142273-84-5
• AM86590
• Boronic acid, B-[3-(methoxymethyl)phenyl]-
• DB-016015

• MDL： MFCD03412069
• Inchi： 1S/C8H11BO3/c1-12-6-7-3-2-4-8(5-7)9(10)11/h2-5,10-11H,6H2,1H3
• InChI Key： XOSGESMDNPVZKS-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 166.08000
• Monoisotopic Mass: 166.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 310.3℃ at 760mmHg
• Flash Point: 146.5±28.4 °C
• Refractive Index: 1.518
• PSA: 49.69000
• LogP: -0.48720
• Vapor Pressure: No data available

3-methoxymethylphebylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-methoxymethylphebylboronic acid

Introduction to 3-Methoxymethylphenylboronic Acid (CAS No. 142273-84-5)

3-Methoxymethylphenylboronic acid (CAS No. 142273-84-5) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique boronic acid functionality and a methoxymethyl-substituted phenyl group, offers a wide range of applications, from synthetic intermediates to advanced materials. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, properties, and recent applications of 3-methoxymethylphenylboronic acid.

The chemical structure of 3-methoxymethylphenylboronic acid is defined by the presence of a boronic acid group (-B(OH)₂) attached to a phenyl ring, which is further substituted with a methoxymethyl group (-CH₂OCH₃) at the 3-position. This specific arrangement imparts unique reactivity and stability to the molecule, making it an attractive candidate for various chemical transformations and material applications.

The synthesis of 3-methoxymethylphenylboronic acid can be achieved through several well-established methods. One common approach involves the reaction of 3-methoxymethylbromobenzene with triisopropyl borate followed by hydrolysis. This method provides high yields and good purity, making it suitable for both laboratory-scale synthesis and industrial production. Another approach involves the palladium-catalyzed coupling of 3-methoxymethylphenylboronic ester with boron trifluoride etherate, followed by hydrolysis to form the final product.

3-Methoxymethylphenylboronic acid exhibits several notable properties that contribute to its utility in various applications. The boronic acid group is known for its ability to form stable complexes with diols and other multidentate ligands, which makes it useful in bioconjugation reactions and the development of sensors. Additionally, the methoxymethyl substituent enhances the solubility and stability of the compound in both polar and non-polar solvents, broadening its applicability in different reaction conditions.

In the field of medicinal chemistry, 3-methoxymethylphenylboronic acid has been explored as a building block for the synthesis of bioactive compounds. Recent studies have demonstrated its potential in the development of boron-based drugs for cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-methoxymethylphenylboronic acid-derived compounds that exhibited potent antitumor activity against various cancer cell lines. The unique reactivity of the boronic acid group allowed for efficient conjugation with targeting ligands, enhancing the selectivity and efficacy of these compounds.

Beyond medicinal applications, 3-methoxymethylphenylboronic acid has found use in materials science. Its ability to form stable complexes with diols has been exploited in the development of self-healing materials and smart polymers. A recent study published in Advanced Materials described the synthesis of a self-healing polymer network using 3-methoxymethylphenylboronic acid-based crosslinkers. The dynamic covalent nature of boronate esters allowed for reversible bond formation and breakage, enabling the material to heal itself upon damage.

The environmental impact and safety profile of 3-methoxymethylphenylboronic acid are also important considerations. Studies have shown that this compound is relatively stable under ambient conditions and does not pose significant environmental or health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure safe use.

In conclusion, 3-methoxymethylphenylboronic acid (CAS No. 142273-84-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and properties make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.